Cas no 1142193-11-0 (7,8-Difluoroquinolin-4-ol)

• Product Name: 7,8-Difluoroquinolin-4-ol
• CAS No: 1142193-11-0
• MF: C₉H₅F₂NO
• MW: 181.138909101486
• CID: 1202078
• PubChem ID: 329773626
• Update Time: 2025-06-13

7,8-Difluoroquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 7,8-difluoro-1h-quinolin-4-one
• 7,8-Difluoro-4-hydroxyquinoline
• SCHEMBL23360046
• 7,8-Difluoroquinolin-4(1H)-one
• 7,8-Difluoroquinolin-4-ol
• EN300-257672
• AKOS027295189
• Z2466331685
• MFCD11870786
• 7,8-Difluoro-4-hydroxyquinoline, AldrichCPR
• F87752
• DTXSID60653758
• SB67747
• DB-060597
• 1142193-11-0

• MDL： MFCD11870786
• Inchi： 1S/C9H5F2NO/c10-6-2-1-5-7(13)3-4-12-9(5)8(6)11/h1-4H,(H,12,13)
• InChI Key： FCMOETXRLDHWLW-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2C(C=CNC=21)=O)F

Computed Properties

• Exact Mass: 181.03392011g/mol
• Monoisotopic Mass: 181.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

7,8-Difluoroquinolin-4-ol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7,8-Difluoroquinolin-4-ol

Comprehensive Overview of 7,8-Difluoroquinolin-4-ol (CAS No. 1142193-11-0): Properties, Applications, and Research Insights

7,8-Difluoroquinolin-4-ol (CAS No. 1142193-11-0) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and material science research due to its unique structural and functional properties. The compound's molecular structure, characterized by fluorine substitutions at the 7 and 8 positions and a hydroxyl group at the 4 position, contributes to its enhanced reactivity and potential applications. Researchers and industries are increasingly exploring its utility in drug discovery, organic synthesis, and fluorescence-based technologies, aligning with the growing demand for high-performance intermediates in modern chemistry.

One of the key reasons for the rising interest in 7,8-Difluoroquinolin-4-ol is its role as a building block in the development of novel bioactive molecules. The fluorine atoms in its structure are known to improve metabolic stability and binding affinity, making it a valuable candidate for medicinal chemistry projects. Recent studies highlight its potential in targeting enzyme inhibition and receptor modulation, particularly in areas such as anti-inflammatory and antimicrobial therapies. This aligns with the broader trend of fluorinated compounds gaining traction in pharmaceutical R&D due to their ability to enhance drug efficacy.

From a synthetic perspective, CAS No. 1142193-11-0 offers versatility in organic transformations. Its quinoline core serves as a scaffold for constructing complex heterocycles, which are pivotal in agrochemicals and functional materials. The compound's fluorescence properties also make it a subject of interest in sensor development and imaging agents, addressing the need for advanced diagnostic tools in biomedical research. These applications resonate with current searches for "fluorophores in bioimaging" and "quinoline derivatives in drug design," reflecting its relevance in cutting-edge science.

Environmental and sustainability considerations are also driving innovation around 7,8-Difluoroquinolin-4-ol. With the chemical industry emphasizing green chemistry principles, researchers are investigating eco-friendly synthesis routes for this compound. Topics like "solvent-free reactions" and "catalytic fluorination" frequently appear in literature, underscoring the demand for sustainable methodologies. This focus not only enhances the compound's appeal but also addresses regulatory and safety standards in chemical manufacturing.

In summary, 7,8-Difluoroquinolin-4-ol (CAS No. 1142193-11-0) represents a multifaceted compound with broad applicability across life sciences and material engineering. Its integration into high-value research and industrial processes underscores its importance in advancing scientific innovation. As interest in fluorinated heterocycles continues to grow, this compound is poised to remain a critical subject in both academic and commercial explorations.